molecular formula C7H11ClO2 B8294462 (1-Chloro-2-methyl-3-butene-2-yl) acetate

(1-Chloro-2-methyl-3-butene-2-yl) acetate

Cat. No. B8294462
M. Wt: 162.61 g/mol
InChI Key: XBLBRVOSSJQTNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Chloro-2-methyl-3-butene-2-yl) acetate is a useful research compound. Its molecular formula is C7H11ClO2 and its molecular weight is 162.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1-Chloro-2-methyl-3-butene-2-yl) acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-Chloro-2-methyl-3-butene-2-yl) acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(1-Chloro-2-methyl-3-butene-2-yl) acetate

Molecular Formula

C7H11ClO2

Molecular Weight

162.61 g/mol

IUPAC Name

(1-chloro-2-methylbut-3-en-2-yl) acetate

InChI

InChI=1S/C7H11ClO2/c1-4-7(3,5-8)10-6(2)9/h4H,1,5H2,2-3H3

InChI Key

XBLBRVOSSJQTNS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC(C)(CCl)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

82 g (1.2 mol) of Isoprene and 360 g of glacial acetic acid were mixed. With stirring under ice cooling and with keeping an internal temperature at 10°-15° C., 108 g (1.0 mol) of t-butyl hypochlorite were added dropwise therein. The resulting mixture was continuously stirred as it was until the yellow color of said t-butyl hypochlorite disapperared from the reaction liquid. After water (500 ml) was added into the reaction liquid, it was extracted with ether (300 ml×2). After the organic layer was washed with an aqueous solution saturated with sodium hydrogencarbonate, and thereafter with water and dried, it was concentrated under reduced pressure, thereby obtaining an oily residue. This residue was distilled under reduced pressure, whereby 120 g of the title compound were obtained. (Yield: 43%)
Quantity
82 g
Type
reactant
Reaction Step One
Quantity
360 g
Type
reactant
Reaction Step One
Quantity
108 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Four
Yield
43%

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